Cas no 2227068-88-2 (O-[(1,1-Dimethylethyl)diphenylsilyl]-N-[(phenylmethoxy)carbonyl]-L-threonine 5-[[(phenylmethoxy)carbonyl]amino]pentyl ester)

O-[(1,1-Dimethylethyl)diphenylsilyl]-N-[(phenylmethoxy)carbonyl]-L-threonine 5-[[(phenylmethoxy)carbonyl]amino]pentyl ester structure

2227068-88-2 structure

Product Name:O-[(1,1-Dimethylethyl)diphenylsilyl]-N-[(phenylmethoxy)carbonyl]-L-threonine 5-[[(phenylmethoxy)carbonyl]amino]pentyl ester

CAS No:2227068-88-2

MF:C₄₁H₅₀N₂O₇Si

MW:710.930412769318

CID:6624937

Update Time:2024-01-19

O-[(1,1-Dimethylethyl)diphenylsilyl]-N-[(phenylmethoxy)carbonyl]-L-threonine 5-[[(phenylmethoxy)carbonyl]amino]pentyl ester Chemical and Physical Properties

Names and Identifiers

- O-[(1,1-Dimethylethyl)diphenylsilyl]-N-[(phenylmethoxy)carbonyl]-L-threonine 5-[[(phenylmethoxy)carbonyl]amino]pentyl ester
- Inchi： 1S/C41H50N2O7Si/c1-32(50-51(41(2,3)4,35-24-14-7-15-25-35)36-26-16-8-17-27-36)37(43-40(46)49-31-34-22-12-6-13-23-34)38(44)47-29-19-9-18-28-42-39(45)48-30-33-20-10-5-11-21-33/h5-8,10-17,20-27,32,37H,9,18-19,28-31H2,1-4H3,(H,42,45)(H,43,46)/t32-,37+/m1/s1
- InChI Key： WFANMHHPDGZMIX-JJQXXVEZSA-N
- SMILES： C(OCCCCCNC(OCC1=CC=CC=C1)=O)(=O)[C@H]([C@H](O[Si](C(C)(C)C)(C1=CC=CC=C1)C1=CC=CC=C1)C)NC(OCC1=CC=CC=C1)=O

Experimental Properties

Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 769.4±60.0 °C(Predicted)
pka: 10.42±0.46(Predicted)

O-[(1,1-Dimethylethyl)diphenylsilyl]-N-[(phenylmethoxy)carbonyl]-L-threonine 5-[[(phenylmethoxy)carbonyl]amino]pentyl ester Production Method

Production Method 1

57224-63-2

58479-61-1

2227068-88-2

87905-98-4

Reaction Conditions

1.1 Reagents: Imidazole Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; 7 h, 45 °C
2.1 Reagents: Sodium hydroxide Solvents: Dimethylformamide , Water ; 2 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; rt
3.1 Reagents: Diisopropylcarbodiimide , 1-Hydroxybenzotriazole Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide , Dichloromethane ; 20 min, 90 °C
3.2 Solvents: Dichloromethane ; 1 h

Reference

Simple and Practical Real-Time Analysis of Solid-Phase Reactions by Thin-Layer Chromatography

Wu, Chia-Hui; et al, Synlett, 2018, 29(11), 1430-1436

Production Method 2

2140187-93-3

1443018-38-9

2227068-88-2

87905-98-4

Reaction Conditions

1.1 Reagents: Diisopropylcarbodiimide , 1-Hydroxybenzotriazole Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide , Dichloromethane ; 20 min, 90 °C
1.2 Solvents: Dichloromethane ; 1 h

Reference

Simple and Practical Real-Time Analysis of Solid-Phase Reactions by Thin-Layer Chromatography

Wu, Chia-Hui; et al, Synlett, 2018, 29(11), 1430-1436

Production Method 3

2227068-88-2

87905-98-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Dimethylformamide , Water ; 2 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt
2.1 Reagents: Diisopropylcarbodiimide , 1-Hydroxybenzotriazole Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide , Dichloromethane ; 20 min, 90 °C
2.2 Solvents: Dichloromethane ; 1 h

Reference

Simple and Practical Real-Time Analysis of Solid-Phase Reactions by Thin-Layer Chromatography

Wu, Chia-Hui; et al, Synlett, 2018, 29(11), 1430-1436